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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals using the
Developmental Coordination Disorder Questionnaire (DCDQ) in their experiments. This guide
focuses on the interpretation of borderline scores and their implications for research
methodology.

Frequently Asked Questions (FAQs)

Q1: What is the Developmental Coordination Disorder Questionnaire (DCDQ)?

The Developmental Coordination Disorder Questionnaire (DCDQ) is a parent-reported
screening tool designed to identify children who may have Developmental Coordination
Disorder (DCD).[1][2] It is a 15-item questionnaire that asks parents to rate their child's motor
performance in everyday activities compared to their peers.[2][3] The DCDQ is intended for use
with children aged 5 to 15 years.[1][4]

Q2: How are DCDQ scores calculated and categorized?

The total score on the DCDQ ranges from 15 to 75, with higher scores indicating better motor
coordination.[3] Based on the total score and the child's age, individuals are categorized into
one of two groups: "Indication of, or Suspect for, DCD" or "Probably not DCD".[2][5][6] This
categorization serves as a screening mechanism and is not a formal diagnosis.[2]

Q3: What constitutes a "borderline” DCDQ score in a research context?
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In the context of the DCDQ'07, a "borderline” score is encompassed within the "Indication of, or
Suspect for, DCD" category.[2][5][6] The questionnaire's scoring system does not differentiate
between a definitive indication and a suspicion of DCD; both fall under the same classification,
which suggests a child is at risk for DCD.

Q4: How should | handle participants with borderline ("Suspect for DCD") scores in my data
analysis?

The approach to handling participants in the "Indication of, or Suspect for, DCD" category
depends on the research question and design. Here are three common approaches:

o Combine "Indication of" and "Suspect for* DCD groups: This is a common approach where
all children who fall below the cutoff score are treated as a single "at-risk" group.[5][6] This
method increases the sensitivity of screening, ensuring that fewer potential cases are
missed.[7]

» Analyze as a separate group: In some research designs, it may be beneficial to analyze the
"suspect” group separately to investigate potential differences in characteristics or
intervention responses compared to a "typically developing" group and a group with a more
definitive indication of DCD (as determined by a follow-up assessment).

o Exclusion from analysis: If the research aims to compare a "pure” DCD group with a control
group, researchers might choose to include only participants with a formal DCD diagnosis
(confirmed through a comprehensive motor assessment) and exclude those in the "suspect"
category.

Q5: What are the implications of different cutoff scores on research outcomes?

The choice of cutoff scores can significantly impact the sensitivity and specificity of the DCDQ
as a screening tool.[8] A lower cutoff score will increase specificity (fewer false positives) but
decrease sensitivity (more false negatives). Conversely, a higher cutoff score increases
sensitivity but decreases specificity.[7] Researchers should consider the goals of their study
when deciding on and reporting their cutoff scores. Some studies have proposed adjusted
cutoff scores for different populations.[9][10]

Troubleshooting Guides
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Issue: A high percentage of my sample is falling into the "Indication of, or Suspect for, DCD"
category.

» Verify Correct Scoring: Double-check that all questionnaires have been scored correctly
according to the DCDQ'07 manual.

o Confirm Age-Appropriate Cutoffs: Ensure that you are using the correct age-band cutoff
scores for each patrticipant.

o Consider Population Characteristics: The prevalence of motor difficulties can vary across
different populations. A higher-than-expected rate may be a genuine finding in your sample.

» Review Sensitivity and Specificity: The DCDQ is a screening tool and is designed to be
sensitive, which may lead to a higher number of children identified as "at risk".[7] It is
recommended to follow up with a more comprehensive motor assessment for a definitive
diagnosis.

Issue: Uncertainty about including or excluding participants with borderline scores.

o Consult Your Research Protocol: Your initial study design should specify the inclusion and
exclusion criteria.

o Consider the Research Question: If your study is exploratory, including the borderline group
as a separate category for analysis could yield interesting findings. For efficacy studies of
interventions, you may want to include only participants with a confirmed DCD diagnosis.

 Statistical Power: Excluding a large number of participants may reduce the statistical power
of your study. Consider the feasibility of recruiting a larger sample if you plan to have multiple
subgroups.

e Transparency in Reporting: Whichever approach you choose, it is crucial to clearly report
your methodology, including the cutoff scores used and how participants with borderline
scores were handled.

Data Presentation

Table 1. DCDQ'07 Age-Specific Cutoff Scores
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Total Score Indicating o
Total Score Indicating

Age Group "Indication of, or Suspect
"Probably not DCD"

for, DCD"
5 years 0 months to 7 years 11

15 - 46 47 -75
months
8 years 0 months to 9 years 11

15-55 56 - 75
months
10 years 0 months to 15 years

15-57 58 - 75

0 months

Source: Adapted from the DCDQ'07 Manual.[2]
Experimental Protocols
Protocol: Participant Classification Using DCDQ'07 and a Follow-up Motor Assessment

This protocol outlines a common methodology for classifying participants in research studies
investigating DCD.

e Initial Screening:
o Administer the DCDQ'07 to the parents or guardians of all potential participants.

o Score the questionnaires according to the official manual to obtain a total score for each
participant.

e Preliminary Group Assignment:

o Based on the age-specific cutoff scores (see Table 1), assign participants to one of two
preliminary groups:

» At-Risk Group: Participants with scores in the "Indication of, or Suspect for, DCD"

range.
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» Typically Developing (TD) Group: Participants with scores in the "Probably not DCD"
range.

o Comprehensive Motor Assessment:

o Administer a standardized motor assessment test, such as the Movement Assessment
Battery for Children - Second Edition (MABC-2), to all participants in the "At-Risk Group".

o Depending on the study design, you may also assess a subset of the "Typically
Developing Group" to confirm their motor proficiency.

e Final Group Classification:

o Based on the results of the comprehensive motor assessment, re-classify the "At-Risk
Group" into:

= DCD Group: Participants who meet the diagnostic criteria for DCD based on the
standardized motor assessment (e.g., score at or below the 16th percentile on the
MABC-2).

= No DCD Group: Participants who do not meet the diagnostic criteria for DCD.

o The final participant groups for analysis would then be: DCD Group, and Typically
Developing Group.

Mandatory Visualization
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Phase 2: Preliminary Classification Phase 4: Final Research Groups

Phase 1 Initial Screening

Click to download full resolution via product page

Caption: DCDQ Research Workflow for Participant Classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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